Dual Reactive Handles for Divergent Synthesis
5-Allyl-2-ethyl-6-hydroxypyrimidin-4(3H)-one possesses two chemically orthogonal reactive sites—the C-6 hydroxyl group and the C-5 allyl olefin—enabling two distinct modes of synthetic elaboration from a single building block. In contrast, the des-allyl analog 2-ethyl-6-hydroxypyrimidin-4(3H)-one offers only the C-6 hydroxyl as a reactive handle, while the des-hydroxy analog 5-allyl-2-ethylpyrimidin-4(3H)-one lacks the nucleophilic oxygen . The 5-allyl-6-benzylpyrimidin-4(3H)-one series reported by Khalifa and Al-Omar (2014) demonstrated that the 5-allyl group is retained in the final bioactive compounds, with the most potent analog (11c) achieving an IC50 of 0.32 µM against HIV-1 in MT-4 cell culture and an EC50 of 0.21 µM with a selectivity index of 6.05 [1]. This synthetic pathway requires the allyl group to be pre-installed on the pyrimidine core, exactly as provided by the target compound.
| Evidence Dimension | Number of orthogonal reactive handles for divergent synthesis |
|---|---|
| Target Compound Data | Two reactive handles (C-5 allyl olefin + C-6 hydroxyl) |
| Comparator Or Baseline | 2-Ethyl-6-hydroxypyrimidin-4(3H)-one: one reactive handle (C-6 hydroxyl only); 5-Allyl-2-ethylpyrimidin-4(3H)-one: one reactive handle (C-5 allyl only) |
| Quantified Difference | 2 reactive handles vs. 1 (2× synthetic versatility) |
| Conditions | Structural comparison based on functional group inventory; synthetic utility validated in the construction of 5-allyl-6-benzylpyrimidin-4(3H)-one anti-HIV series [1] |
Why This Matters
For procurement decisions, a single building block with two orthogonal handles reduces the number of synthetic steps and intermediates required to access diversified compound libraries, directly impacting FTE cost and timeline in lead optimization campaigns.
- [1] Khalifa, N.M.; Al-Omar, M.A. Synthesis and Biological Evaluation of 2-Thioxopyrimidin-4(1H)-one Derivatives as Potential Non-Nucleoside HIV-1 Reverse Transcriptase Inhibitors. Int. J. Mol. Sci. 2014, 15, 20723-20735. View Source
